Pregnane-3alpha,17alpha-diol-11,20-dione
Pregnane-3alpha,17alpha-diol-11,20-dione
3alpha,17alpha-Dihydroxy-5beta-pregnane-11,20-dione is a corticosteroid hormone.
Brand Name:
Vulcanchem
CAS No.:
641-78-1
VCID:
VC0192157
InChI:
InChI=1S/C21H32O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h13-16,18,23,25H,4-11H2,1-3H3/t13-,14-,15+,16+,18-,19+,20+,21+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
Pregnane-3alpha,17alpha-diol-11,20-dione
CAS No.: 641-78-1
Natural Products
VCID: VC0192157
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
| CAS No. | 641-78-1 |
|---|---|
| Product Name | Pregnane-3alpha,17alpha-diol-11,20-dione |
| Molecular Formula | C21H32O4 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | (3R,5R,8S,9S,10S,13S,14S,17R)-17-acetyl-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C21H32O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h13-16,18,23,25H,4-11H2,1-3H3/t13-,14-,15+,16+,18-,19+,20+,21+/m1/s1 |
| Standard InChIKey | AYEXSTRNLGYBSQ-YOBHSKELSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O |
| SMILES | CC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O |
| Description | 3alpha,17alpha-Dihydroxy-5beta-pregnane-11,20-dione is a corticosteroid hormone. |
| PubChem Compound | 101817 |
| Last Modified | Nov 11 2021 |
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